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This document provides an in-depth technical examination of the Panerai P.9010 automatic

watch movement. The content is structured to meet the needs of researchers and professionals

in drug development and other scientific fields, emphasizing quantitative data, detailed

experimental protocols for performance validation, and logical visualizations of its mechanical

pathways and testing workflows.

Core Technical Specifications
The Panerai Calibre P.9010 is an automatic mechanical movement developed and produced in-

house by Panerai in Neuchâtel, Switzerland.[1] It succeeded the P.9000 calibre, featuring a

slimmer profile while retaining a robust three-day power reserve.[1]

The following table summarizes the key quantitative metrics of the P.9010 calibre and its

variants, alongside its predecessor (P.9000) and two other notable automatic movements for

comparative analysis.
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Parameter Panerai P.9010 Panerai P.9000
Rolex Calibre
3235

ETA/Valjoux
7750

Diameter
13¾ lignes (31

mm)

13¾ lignes (31.8

mm)
28.5 mm

13¼ lignes (30

mm)

Thickness 6.0 mm 7.9 mm 6.6 mm (approx.) 7.9 mm

Power Reserve
72 hours (3

days)

72 hours (3

days)
~70 hours 42-48 hours

Frequency
28,800 vph (4

Hz)

28,800 vph (4

Hz)

28,800 vph (4

Hz)

28,800 vph (4

Hz)

Jewels 31 28 31 25 (typical)

Component

Count
200 197 201 Varies by grade

Winding System
Bidirectional

Automatic

Bidirectional

Automatic

Bidirectional

Automatic

Unidirectional

Automatic

Balance Type Glucydur® Glucydur® Variable Inertia Varies by grade

Shock Protection Incabloc® Incabloc® Paraflex Incabloc (typical)

Key Features

Stop-seconds,

quick hour

adjustment, date

Stop-seconds,

date

Chronergy

escapement,

date

Chronograph,

day, date

Sources:[1][2][3][4][5][6][7][8][9][10][11][12][13]

P.9010/AC: An evolution of the base calibre incorporating an annual calendar complication,

displaying the day, date, and month. It requires adjustment only once a year at the end of

February.[8][14][15]

P.9010/EL: A highly complex variant featuring a microgenerator that converts mechanical

energy into electricity to power a "Power Light" function on demand, in addition to the

standard timekeeping functions.[16][17]
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The performance of a high-precision mechanical movement like the P.9010 is validated through

a series of standardized tests. The internationally recognized benchmark for chronometric

performance is the ISO 3159 standard, which forms the basis for the Contrôle Officiel Suisse

des Chronomètres (COSC) certification.[3][18][19]

This protocol assesses the timekeeping precision of the uncased movement over a 15-day

period under varying conditions.[1][15][20]

Objective: To measure the movement's rate stability across multiple positions and

temperatures.

Methodology:

The uncased movement is fitted with a temporary seconds hand and the automatic

winding mechanism is disengaged.[19]

The movement is fully wound at the same time each day.[21]

The movement undergoes testing for 15 consecutive days.[15]

Positional Testing: The movement is tested in five distinct positions:

Dial Up

Dial Down

3 o'clock Up

6 o'clock Up

9 o'clock Up[15][20]

Thermal Testing: The testing cycle is conducted at three different temperatures: 8°C, 23°C,

and 38°C.[1][15][20]

Data Acquisition: The time indicated by the movement is optically scanned and compared

against a time reference from two independent atomic clocks.
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Acceptance Criteria (for movements >20mm diameter):

Average Daily Rate: -4 to +6 seconds/day.[21]

Mean Variation in Rates: No more than 2 seconds.[21]

Greatest Variation in Rates: No more than 5 seconds in any single position.[21]

Difference between Horizontal and Vertical Rates: -6 to +8 seconds.[21]

Thermal Variation: ±0.6 seconds per degree Celsius.[21]

Rate Resumption: ±5 seconds.[21]

This protocol simulates the effect of an accidental drop to ensure the movement's durability.[22]

[23]

Objective: To verify that the movement can withstand a standardized mechanical shock

without significant loss of function or accuracy.

Methodology:

The fully cased watch is subjected to two controlled shocks.[22]

The shocks are delivered by a hard plastic hammer mounted on a pendulum, designed to

impart a specific amount of energy (simulating a 1-meter drop onto a hardwood floor).[22]

[23]

The first shock is applied to the case side at the 9 o'clock position.[22]

The second shock is applied perpendicularly to the watch crystal.[22]

Acceptance Criteria:

Following the shocks, the watch's accuracy must remain within ±60 seconds per day of its

pre-test rate.[22][23]

There should be no evidence of mechanical failure, such as bent or broken components.
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Objective: To confirm the movement operates continuously for its specified duration on a full

wind.

Methodology:

Ensure the mainspring is fully discharged.

Fully wind the movement according to the manufacturer's specification (either manually via

the crown or through the automatic winding system).[24]

Place the watch in a static, dial-up position.

Record the start time.[25]

Allow the watch to run undisturbed until it stops completely.

Record the stop time.

Acceptance Criteria:

The total elapsed time must meet or exceed the manufacturer's specified power reserve

(e.g., 72 hours for the P.9010).

Visualized Mechanical & Logical Pathways
The following diagrams use the DOT language to illustrate the core functional pathway of the

P.9010 and the logical workflow of its chronometric testing.
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Caption: Power Transmission and Regulation Pathway in the P.9010.
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Caption: Experimental Workflow for ISO 3159 Chronometer Certification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Foundational Overview of the P.9010 Automatic
Watch Movement: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678360#a-foundational-overview-of-automatic-
watch-movements-like-the-p-9010]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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